Cas no 917807-18-2 (2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide)

2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide is a sulfone derivative of tetrahydrothiopyran, featuring a methyl ester functional group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmacologically active molecules or functional materials. The sulfone moiety enhances reactivity and stability, making it suitable for further transformations such as nucleophilic substitutions or cycloadditions. The methyl ester group offers additional flexibility for derivatization, including hydrolysis or transesterification. Its well-defined structure and purity make it a reliable building block for research and development applications in medicinal chemistry and material science.

2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide structure

917807-18-2 structure

Product Name:2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide

CAS No:917807-18-2

MF:C₇H₁₂O₄S

MW:192.232781410217

MDL:MFCD22418507

CID:784352

PubChem ID:68328418

Update Time:2025-06-07

2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

- 2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide
- methyl 1,1-dioxothiane-4-carboxylate
- methyl 1,1-dioxo-1lambda6-thiane-4-carboxylate
- SCHEMBL12615677
- Methyltetrahydro-2H-thiopyran-4-carboxylate1,1-dioxide
- Methyl 1,1-dioxo-1lambda~6~-thiane-4-carboxylate
- BCP33475
- BS-18243
- 917807-18-2
- AKOS037649416
- CS-0100516
- D83796
- EN300-5092337
- LT0004
- DTXSID00738230
- MFCD22418507
- Methyl tetrahydro-2H-thiopyran-4-carboxylate 1,1-dioxide
- methyl 1,1-dioxo-1??-thiane-4-carboxylate
- MDL： MFCD22418507
- Inchi： 1S/C7H12O4S/c1-11-7(8)6-2-4-12(9,10)5-3-6/h6H,2-5H2,1H3
- InChI Key： UKXKAFOHQCPATQ-UHFFFAOYSA-N
- SMILES： S1(CCC(C(=O)OC)CC1)(=O)=O

Computed Properties

Exact Mass: 192.04563003g/mol
Monoisotopic Mass: 192.04563003g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 68.8Å²

2H-Thiopyran-4-carboxylic acid, tetrahydro-, methyl ester, 1,1-dioxide Pricemore >>

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